1,3,5-Triacetylbenzene
Overview
Description
1,3,5-Triacetylbenzene is a chemical compound with the molecular formula C12H12O3 . It has an average mass of 204.222 Da and a monoisotopic mass of 204.078644 Da .
Synthesis Analysis
1,3,5-Triacetylbenzene can be synthesized by the reaction of ethyl formate and acetone with sodium ethoxide. The resulting unsaturated sodium ethoxide solution is then acidified with a weak acid . Another method involves the reaction of trans-4-methoxy-3-buten-2-one with glacial acetic acid in ethanol and deionized water under an atmosphere of air .Molecular Structure Analysis
The molecular structure of 1,3,5-Triacetylbenzene consists of a benzene ring with three acetyl groups attached at the 1, 3, and 5 positions .Chemical Reactions Analysis
The key intermediate during the atmospheric oxidation of 1,3,5-Triacetylbenzene is the bicyclic peroxy radical (BPR). The reaction mechanisms and kinetics of the atmospheric reaction of the 1,3,5-Triacetylbenzene BPR with the OH radical have been studied .Physical And Chemical Properties Analysis
1,3,5-Triacetylbenzene has a molecular formula of C12H12O3, an average mass of 204.222 Da, and a monoisotopic mass of 204.078644 Da .Scientific Research Applications
Synthesis of Dendrimers
1,3,5-Triacetylbenzene: is utilized in the synthesis of dendrimers, which are highly branched, star-shaped macromolecules with potential applications in drug delivery, gene therapy, and as catalysts. The compound serves as a core molecule to which dendritic branches are attached, providing a stable framework for the complex structure of dendrimers .
Production of Phenolic Molecular Glasses
This compound is also involved in the production of phenolic molecular glasses. These materials exhibit unique thermal and optical properties, making them suitable for advanced electronic and photonic devices. The triacetyl groups in 1,3,5-Triacetylbenzene contribute to the rigidity and stability of the glass structure .
Development of Cyanine Dyes
1,3,5-Triacetylbenzene: plays a role in the development of cyanine dyes, which are used in a variety of applications such as photographic sensitizers, fluorescent labels for biological studies, and in the manufacturing of liquid crystal displays (LCDs). The compound’s structure allows for the fine-tuning of the dye’s absorption and emission properties .
Electrochemical Studies
The electrochemical behavior of 1,3,5-Triacetylbenzene has been studied using cyclic voltammetry. These studies are crucial for understanding the redox properties of the compound, which can be applied in designing new materials for batteries and electronic devices .
Photophysical Studies
Research into the photophysical properties of 1,3,5-Triacetylbenzene derivatives can lead to the development of new materials for optoelectronic applications. These studies explore how the compound interacts with light, which is fundamental for creating efficient light-emitting diodes (LEDs) and solar cells .
Chemical Sensing
1,3,5-Triacetylbenzene: and its derivatives have been investigated for use in chemical sensing. The compound’s ability to form complexes with other substances makes it a potential candidate for detecting and measuring the presence of various chemicals, which is valuable in environmental monitoring and diagnostics .
Mechanism of Action
Target of Action
1,3,5-Triacetylbenzene is a chemical compound that has been used in the synthesis of various materials . .
Mode of Action
It’s known that the compound plays a role in the synthesis of materials such as dendrimers, phenolic molecular glasses, and cyanine dyes
Biochemical Pathways
It’s known that the compound plays a role in the synthesis of various materials, suggesting that it may interact with biochemical pathways related to these processes .
Result of Action
It’s known that the compound plays a role in the synthesis of various materials , suggesting that it may have significant effects at the molecular and cellular levels.
Safety and Hazards
When handling 1,3,5-Triacetylbenzene, it is advised to avoid breathing mist, gas, or vapors. Contact with skin and eyes should be avoided. Use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation. Remove all sources of ignition and evacuate personnel to safe areas .
properties
IUPAC Name |
1-(3,5-diacetylphenyl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O3/c1-7(13)10-4-11(8(2)14)6-12(5-10)9(3)15/h4-6H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HSOAIPRTHLEQFI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC(=C1)C(=O)C)C(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50228530 |
Source
|
| Record name | 1,3,5,Triacetylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50228530 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Light yellow powder; [Alfa Aesar MSDS] |
Source
|
| Record name | 1,3,5-Triacetylbenzene | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/19226 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
1,3,5-Triacetylbenzene | |
CAS RN |
779-90-8 |
Source
|
| Record name | 1,1′,1′′-(1,3,5-Benzenetriyl)tris[ethanone] | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=779-90-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,3,5,Triacetylbenzene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000779908 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 779-90-8 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=61943 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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| Record name | 1,3,5,Triacetylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50228530 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,3,5,triacetylbenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.184 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1,3,5,TRIACETYLBENZENE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9K53727S7G | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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